2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide

• Molecular Formula: C18H20ClNO4
• Molecular Weight: 349.8 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide
• InChI: InChI=1S/C18H20ClNO4/c1-2-22-11-12-23-15-9-7-14(8-10-15)20-18(21)13-24-17-6-4-3-5-16(17)19/h3-10H,2,11-13H2,1H3,(H,20,21)
• InChI Key: DSBLAHHIRCHJFD-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2Cl

Description

2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide, also known as GW 501516, is a synthetic drug that belongs to the class of selective androgen receptor modulators (SARMs). This compound has gained significant attention in the scientific community due to its potential applications in various fields, including sports medicine, cancer research, and cardiovascular disease.

Mechanism of Action

2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516 exerts its effects by binding to and activating PPARδ. This leads to the upregulation of genes involved in energy metabolism and the downregulation of genes involved in inflammation. Activation of PPARδ also leads to an increase in the number of mitochondria in skeletal muscle, which enhances energy production and improves endurance.
Biochemical and Physiological Effects
2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516 has been shown to have several biochemical and physiological effects, including increased endurance, improved glucose uptake, and enhanced fatty acid oxidation. It has also been shown to reduce inflammation and oxidative stress, which may contribute to its anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516 in lab experiments is its ability to activate PPARδ selectively. This allows for the study of the specific effects of PPARδ activation without the confounding effects of other pathways. However, one limitation of using 2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516 is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516. One area of interest is the potential applications of this compound in the treatment of cardiovascular disease. It has been shown to improve lipid profiles and reduce inflammation, which may make it a promising therapeutic agent for this condition.
Another area of interest is the potential use of 2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516 in combination with other drugs for the treatment of cancer. It has been shown to enhance the effects of chemotherapy and radiation therapy in preclinical studies, which may translate to improved outcomes in clinical trials.
Conclusion
In conclusion, 2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516 is a synthetic drug with potential applications in sports medicine, cancer research, and cardiovascular disease. Its ability to selectively activate PPARδ makes it a promising compound for the study of energy metabolism and inflammation. However, further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516 involves several steps, including the reaction of 2-chlorophenol with 2-chloroacetyl chloride, followed by the reaction of the resulting product with 4-(2-ethoxyethoxy)aniline. The final product is obtained by acetylation of the amine group with acetic anhydride.

Scientific Research Applications

2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516 has been extensively studied for its potential applications in sports medicine. It has been shown to increase endurance and improve performance in athletes by activating the peroxisome proliferator-activated receptor delta (PPARδ) pathway. This pathway is involved in the regulation of energy metabolism and has been shown to enhance fatty acid oxidation and glucose uptake in skeletal muscle.
In addition to its applications in sports medicine, 2-(2-chlorophenoxy)-N-[4-(2-ethoxyethoxy)phenyl]acetamide 501516 has also been studied for its potential anti-cancer properties. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.